Cas no 1196473-37-6 (1,3-dihydro-2,1-benzoxaborole-1,6-diol)

• Product Name: 1,3-dihydro-2,1-benzoxaborole-1,6-diol
• CAS No: 1196473-37-6
• MF: C₇H₇BO₃
• MW: 149.939682245255
• MDL: MFCD22200367
• CID: 1025867
• PubChem ID: 52919291
• Update Time: 2025-08-02

1,3-dihydro-2,1-benzoxaborole-1,6-diol Chemical and Physical Properties

Names and Identifiers

• Benzo[c][1,2]oxaborole-1,6(3H)-diol
• 1,3-dihydro-1-hydroxy-2,1-Benzoxaborol-6-ol
• 1-hydroxy-3H-2,1-benzoxaborol-6-ol
• 2,1-Benzoxaborole-1,6(3H)-diol
• 3393AA
• 3H-Benzo[c][1,2]oxaborole-1,6-diol
• 2,1-Benzoxaborol-6-ol, 1,3-dihydro-1-hydroxy-
• 6-Hydroxyl-1,3-dihydro-1-hydroxy-2,1-benzoxaborole
• 1,3-dihydro-2,1-benzoxaborole-1,6-diol
• BS-42680
• EN300-1708029
• DA-30272
• F12770
• A892489
• AKOS016007412
• DTXSID30680617
• MFCD22200367
• 3H-2,1-BENZOXABOROLE-1,6-DIOL
• VVRHWLMUVDGIJJ-UHFFFAOYSA-N
• WXB47337
• 1196473-37-6
• CHEMBL1688726
• SCHEMBL1135328

• MDL： MFCD22200367
• Inchi： 1S/C7H7BO3/c9-6-2-1-5-4-11-8(10)7(5)3-6/h1-3,9-10H,4H2
• InChI Key： VVRHWLMUVDGIJJ-UHFFFAOYSA-N
• SMILES： O1B(C2C=C(C=CC=2C1)O)O

Computed Properties

• Exact Mass: 150.0488242g/mol
• Monoisotopic Mass: 150.0488242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7

1,3-dihydro-2,1-benzoxaborole-1,6-diol Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids

Additional information on 1,3-dihydro-2,1-benzoxaborole-1,6-diol

Introduction to 1,3-dihydro-2,1-benzoxaborole-1,6-diol (CAS No. 1196473-37-6)

1,3-dihydro-2,1-benzoxaborole-1,6-diol, identified by its Chemical Abstracts Service (CAS) number 1196473-37-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic boron-containing molecule belongs to the benzoxaborole class, a structural motif known for its versatile applications in drug discovery and material science. The unique combination of a benzoxaborole core with hydroxyl functional groups makes it a promising candidate for further exploration in synthetic chemistry and biological activity studies.

The structural framework of 1,3-dihydro-2,1-benzoxaborole-1,6-diol incorporates a borylated benzoxole ring system, which is stabilized by the presence of two hydroxyl (-OH) groups at the 1 and 6 positions. This arrangement not only imparts stability to the molecule but also provides reactive sites for further chemical modifications. The boron atom in the benzoxaborole ring can participate in various coordination interactions with biological targets, making it an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been a surge in research focused on boron-containing heterocycles due to their exceptional pharmacological properties. Boronate esters and boronic acids derived from benzoxaboroles have demonstrated remarkable efficacy in inhibiting enzymes and modulating signaling pathways relevant to diseases such as cancer and inflammation. The hydroxyl groups in 1,3-dihydro-2,1-benzoxaborole-1,6-diol offer additional opportunities for derivatization, allowing chemists to fine-tune the molecular properties for specific biological applications.

One of the most compelling aspects of this compound is its potential as a precursor for more complex pharmacophores. The benzoxaborole core can be further functionalized through nucleophilic substitution reactions or metal-catalyzed cross-coupling reactions to introduce diverse substituents at strategic positions. Such modifications can enhance binding affinity to biological targets or improve metabolic stability post-administration. The dual functionality provided by the hydroxyl groups also allows for the formation of hydrogen bonds or salt bridges with protein receptors, which is critical for drug-receptor interactions.

Recent studies have highlighted the role of benzoxaboroles in developing kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer progression. The borylated aromatic system can interact with the ATP-binding pockets of these enzymes through π-stacking and polar interactions. Additionally, the boron atom can engage in coordination with metal ions that are often present in active sites of kinases or other therapeutic targets. This multifaceted binding capability makes 1,3-dihydro-2,1-benzoxaborole-1,6-diol a valuable building block for rational drug design.

The pharmaceutical industry has shown particular interest in boron-containing compounds due to their unique biochemical properties. For instance, bortezomib (a proteasome inhibitor used in treating multiple myeloma) exemplifies the success of boronate-containing drugs. While 1,3-dihydro-2,1-benzoxaborole-1,6-diol may not yet have reached clinical trials as an active pharmaceutical ingredient (API), its structural features suggest potential therapeutic applications similar to those observed with other boron-based drugs.

From a synthetic chemistry perspective, 1,3-dihydro-2,1-benzoxaborole-1,6-diol represents an intriguing challenge due to its complex stereochemistry and functional group compatibility. Advanced synthetic methodologies such as transition-metal-catalyzed borylation reactions or organoboron chemistry are often employed to construct this motif efficiently. These techniques not only facilitate access to this compound but also provide insights into developing scalable synthetic routes for related molecules.

The biological activity of 1,3-dihydro-2,1-benzoxaborole-1,6-diol has been preliminarily explored through computational modeling and experimental assays. Initial studies indicate that this compound exhibits moderate affinity for certain enzyme targets while maintaining good solubility and metabolic stability. Further research is warranted to fully elucidate its pharmacological profile and identify potential therapeutic indications.

In conclusion, 1 ,3 - dihydro - 2 , 1 - benz ox obor o le - 1 , 6 - diol ( CAS No . 11964 73 -37 -6 ) is a structurally unique and biologically relevant compound with significant potential in pharmaceutical research . Its combination of a borylated benzoxole core and hydroxyl functional groups positions it as a versatile scaffold for drug discovery . As synthetic methodologies continue to evolve , access to such specialized molecules will become more efficient , accelerating the development of novel therapeutics . Future studies should focus on optimizing its chemical modifications and evaluating its biological efficacy across multiple disease models .